Cas no 57386-83-1 (2,4-Dichloromesitylene)

• Product Name: 2,4-Dichloromesitylene
• CAS No: 57386-83-1
• MF: C₉H₁₀Cl₂
• MW: 189.081700801849
• CID: 1067198
• PubChem ID: 3698440
• Update Time: 2025-04-23

2,4-Dichloromesitylene Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloromesitylene
• 1,3-DICHLORO MESITYLENE
• 1,3-dichloro-2,4,6-trimethylbenzene
• 2,4-Dichlor-1,3,5-trimethyl-benzol
• 2,4-Dichlor-mesitylen
• 2,4-dichloro-1,3,5-trimethyl-benzene
• AC1MWEY9
• AG-A-25893
• CTK1F2174
• dichloromesitylene
• DTXSID70395197
• SCHEMBL1003476
• 57386-83-1
• 2,4-dichloro-1,3,5-trimethylbenzene
• AKOS006274832

• MDL： MFCD00045180
• Inchi： 1S/C9H10Cl2/c1-5-4-6(2)9(11)7(3)8(5)10/h4H,1-3H3
• InChI Key： SBVYVPBZIPOXFQ-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC(C)=C(C=1C)Cl

Computed Properties

• Exact Mass: 188.0161
• Monoisotopic Mass: 188.0159557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.2476 (estimate)
• Melting Point: 59°C
• Boiling Point: 250.74°C (estimate)
• Refractive Index: 1.5590 (estimate)
• PSA: 0

2,4-Dichloromesitylene Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2,4-Dichloromesitylene

Professional Introduction to 2,4-Dichloromesitylene (CAS No. 57386-83-1)

2,4-Dichloromesitylene, a compound with the chemical formula C₇H₅Cl₂, is a significant intermediate in organic synthesis and pharmaceutical research. Its CAS number, 57386-83-1, uniquely identifies it in scientific literature and industrial applications. This compound, characterized by its dichlorinated mesitylene structure, has garnered attention due to its versatile reactivity and utility in the development of various chemical entities.

The structural motif of 2,4-Dichloromesitylene consists of a central benzene ring substituted with two chlorine atoms at the 2 and 4 positions, along with two isopropyl groups at the 1 and 3 positions. This arrangement imparts a high degree of steric hindrance and electronic tunability, making it a valuable building block in synthetic chemistry. The presence of chlorine atoms enhances its reactivity in nucleophilic substitution reactions, while the isopropyl groups contribute to steric control in molecular design.

In recent years, 2,4-Dichloromesitylene has been extensively studied for its potential applications in pharmaceuticals. Its derivatives have been explored as intermediates in the synthesis of active pharmaceutical ingredients (APIs) targeting various therapeutic areas. For instance, research has demonstrated its utility in constructing heterocyclic compounds that exhibit antimicrobial and anti-inflammatory properties. The dichloro-substituted core allows for further functionalization, enabling the creation of complex molecular architectures with tailored biological activities.

One notable application of 2,4-Dichloromesitylene is in the development of organic electronic materials. Its electron-withdrawing nature and planar structure make it a suitable candidate for use in organic semiconductors and light-emitting diodes (OLEDs). Recent studies have shown that derivatives of this compound can enhance charge transport properties, leading to improved performance in electronic devices. The ability to modify its electronic characteristics through further functionalization opens up new avenues for innovation in this field.

The synthesis of 2,4-Dichloromesitylene typically involves chlorination reactions on mesitylene or related precursors. Advanced synthetic methodologies have been developed to achieve high yields and purity, ensuring its suitability for industrial-scale production. These methods often incorporate catalytic processes that minimize waste and improve efficiency, aligning with the growing emphasis on sustainable chemistry practices.

In academic research, 2,4-Dichloromesitylene has been employed as a key intermediate in the study of metal-organic frameworks (MOFs). Its ability to act as a ligand or building block allows for the construction of porous materials with unique structural and functional properties. These MOFs have potential applications in gas storage, separation technologies, and catalysis. The versatility of 2,4-Dichloromesitylene in these contexts underscores its importance as a chemical entity.

The chemical reactivity of CAS No. 57386-83-1, specifically its dichloromesitylene derivative, has also been leveraged in polymer science. Researchers have utilized this compound to develop novel polymers with enhanced thermal stability and mechanical strength. The chlorine atoms provide sites for polymerization reactions, while the isopropyl groups influence the polymer's morphology and properties. Such advancements contribute to the development of high-performance materials for industrial applications.

Economic considerations play a significant role in the industrial production and utilization of 2,4-Dichloromesitylene. Market trends indicate a growing demand for this compound due to its broad applicability across multiple industries. Manufacturers are investing in process optimization to reduce costs and improve supply chain efficiency. This economic viability ensures that research into new applications for this compound will continue to flourish.

The environmental impact of producing and using CAS No. 57386-83-1 is another critical factor being addressed by researchers. Efforts are underway to develop greener synthetic routes that minimize hazardous byproducts and energy consumption. Additionally, strategies for recycling or safely disposing of derivatives generated from this compound are being explored to promote sustainable practices throughout its lifecycle.

In conclusion, 2,4-Dichloromesitylene represents a multifaceted compound with significant potential across various scientific and industrial domains. Its unique structural features make it an invaluable tool for synthetic chemists working on pharmaceuticals、electronics、materials science，and more。 As research continues to uncover new applications，the importance of this compound is likely to grow，driving innovation and progress in multiple fields.